Cas no 22529-57-3 (Trimethylphosphine-d9)

• Product Name: Trimethylphosphine-d9
• CAS No: 22529-57-3
• MF: C₃H₉P
• MW: 85.1327769756317
• CID: 250893
• PubChem ID: 12483346
• Update Time: 2025-04-19

Trimethylphosphine-d9 Chemical and Physical Properties

Names and Identifiers

• Phosphine,tri(methyl-d3)- (8CI,9CI)
• [D9]-trimethylphosphane
• 390178_ALDRICH
• Perdeutero-trimethyl-phosphin
• Trimethyl-d9-phosphine
• trimethylphosphine-d9
• tris-trideuteriomethyl-phosphane
• tris(trideuteriomethyl)phosphane
• DTXSID10499926
• J-014755
• TRI(METHYL-D3)PHOSPHINE
• Tris[(~2~H_3_)methyl]phosphane
• 22529-57-3
• Trimethyl-d9-phosphine, 99 atom % D
• Trimethylphosphine-d9

• Inchi： 1S/C3H9P/c1-4(2)3/h1-3H3/i1D3,2D3,3D3
• InChI Key： YWWDBCBWQNCYNR-GQALSZNTSA-N
• SMILES： P(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 85.100677998g/mol
• Monoisotopic Mass: 85.100677998g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.821 g/mL at 25 °C(lit.)
• Boiling Point: 38 °C(lit.)
• Flash Point: −36 °F
• PSA: 13.59000
• LogP: 1.35770
• Solubility: Not determined
• Vapor Pressure: 7.73 psi ( 20 °C)

Trimethylphosphine-d9 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36/37/39-9
• Hazardous Material Identification：
• Risk Phrases：11-36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives